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Compound of Interest

Compound Name: BMS-986189

Cat. No.: B12365895

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
BMS-986189. The information is designed to address common challenges related to the
solubility and formulation of this macrocyclic peptide inhibitor of the PD-1/PD-L1 interaction.

Frequently Asked Questions (FAQSs)

Q1: What are the recommended solvents for dissolving BMS-986189 for in vitro experiments?

Al: For in vitro studies, BMS-986189 is highly soluble in DMSO (Dimethyl Sulfoxide).[1][2][3] It
Is recommended to use fresh, anhydrous DMSO as its hygroscopic nature can significantly
impact the solubility of the compound.[3] The solubility in DMSO is reported to be = 100 mg/mL
(52.99 mM).[1][2][3] The compound also has some solubility in water, reported as = 1 mg/mL
(0.53 mM).[3][4]

Q2: | am observing precipitation when preparing my BMS-986189 stock solution in DMSO.
What should | do?

A2: If you observe precipitation when preparing a DMSO stock solution, consider the following
troubleshooting steps:

o Use fresh, high-quality DMSO: DMSO is hygroscopic and absorbed water can reduce the
solubility of BMS-986189.[3] Always use a newly opened bottle of anhydrous, high-purity
DMSO.
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o Gentle warming and sonication: To aid dissolution, you can gently warm the solution to 37°C
and sonicate it in an ultrasonic bath for a short period.[2]

o Check for saturation: While the reported solubility is high, you may be exceeding the
saturation point. Try preparing a slightly more dilute stock solution.

Q3: How should | store BMS-986189 solutions?
A3: Proper storage is crucial to maintain the integrity of BMS-986189.

o Powder: Store the solid powder at -20°C for up to 3 years or at 4°C for up to 2 years.[1] It
should be kept in a sealed container, protected from moisture.[1][3]

 In Solvent: For solutions prepared in a solvent, it is recommended to store them at -80°C for
up to 6 months or at -20°C for up to 1 month.[1][3] To avoid repeated freeze-thaw cycles
which can degrade the product, it is advisable to aliquot the stock solution into smaller,
single-use vials.[2]

Q4: What are the suggested formulations for in vivo studies?

A4: Due to its low water solubility, specific formulations are recommended for in vivo
administration. These typically involve a combination of solvents and surfactants to improve
bioavailability. Commonly used formulations include:

e DMSO and Corn Oil: A mixture of DMSO and corn oil (e.g., 10% DMSO, 90% corn oil) can
be used.[1]

e« DMSO, PEG300, Tween 80, and Saline: A more complex vehicle consisting of DMSO,
PEG300, Tween 80, and saline is also an option (e.g., 10% DMSO, 40% PEG300, 5%
Tween 80, 45% saline).[1]

o Oral Formulations: For oral administration, options include dissolving in PEG400 or
suspending in vehicles like 0.2% Carboxymethyl cellulose with or without 0.25% Tween 80.

[1]
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This guide provides a systematic approach to resolving common solubility issues with BMS-
986189.

Start: Solubility Issue Encountered

Step 1: Verify Solvent Quality
- Is the DMSO fresh and anhydrous?

No

Action: Use a new, sealed bottle of high-purity DMSO. Yes

A4

Step 2: Review Concentration
- Is the target concentration exceeding the known solubility limit?

Action: Prepare a more dilute solution. No

Y

Step 3: Aid Dissolution
- Have you tried gentle warming or sonication?

Action: Warm to 37°C and use an ultrasonic bath. Yes

y

Step 4: For In Vivo - Evaluate Formulation
- Is the formulation appropriate for the route of administration?

=

recipitation remains

Action: Choose a recommended in vivo formulation. Yes
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Issue Persists: Contact Technical Support Issue Resolved
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Caption: Troubleshooting workflow for BMS-986189 solubility issues.

Quantitative Solubility Data

The following table summarizes the known solubility of BMS-986189 in common laboratory

solvents.
. Molar

Concentration .
Solvent Concentration Reference

(mg/mL)

(mM)

DMSO >100 52.99 [1]12113]
Water >1 0.53 [3114]

">" indicates that the solubility is at least the specified value, but the saturation point was not
determined.

Experimental Protocols

Protocol 1: Preparation of a 10 mM DMSO Stock Solution
o Materials: BMS-986189 powder, anhydrous DMSO, sterile microcentrifuge tubes.

» Calculation: Based on the molecular weight of BMS-986189 (1887.21 g/mol ), to prepare a
10 mM solution, you will need 18.87 mg of the compound per 1 mL of DMSO.

e Procedure: a. Weigh out the required amount of BMS-986189 into a sterile microcentrifuge
tube. b. Add the calculated volume of fresh, anhydrous DMSO. c. Vortex the tube until the
powder is completely dissolved. If necessary, gently warm the tube to 37°C and sonicate for
5-10 minutes. d. Visually inspect the solution to ensure there are no visible particles. e.
Aliquot the stock solution into single-use vials and store at -80°C.

Protocol 2: Preparation of an In Vivo Formulation (DMSO/PEG300/Tween 80/Saline)
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This protocol describes the preparation of a vehicle for injection consisting of 10% DMSO, 40%
PEG300, 5% Tween 80, and 45% saline.

e Materials: BMS-986189 DMSO stock solution, PEG300, Tween 80, sterile saline (0.9%
NacCl).

e Procedure: a. Start with the required volume of your BMS-986189 DMSO stock solution. For
example, to make 1 mL of final formulation, start with 100 uL of the DMSO stock. b. Add 400
uL of PEG300 to the DMSO solution. Mix thoroughly until the solution is clear. c. Add 50 pL
of Tween 80 to the mixture. Mix again until the solution is clear. d. Finally, add 450 pL of
sterile saline to reach the final volume of 1 mL. Mix gently to avoid foaming. e. The final
solution should be clear. If precipitation occurs, the concentration of BMS-986189 may be

too high for this vehicle.
BMS-986189 in
10% DMSO

40% PEG300

Final In Vivo Formulation

( 5% Tween 80 )
45% Saline

Click to download full resolution via product page

Caption: Components of a recommended in vivo formulation for BMS-986189.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12365895?utm_src=pdf-body
https://www.benchchem.com/product/b12365895?utm_src=pdf-body
https://www.benchchem.com/product/b12365895?utm_src=pdf-body
https://www.benchchem.com/product/b12365895?utm_src=pdf-body-img
https://www.benchchem.com/product/b12365895?utm_src=pdf-body
https://www.benchchem.com/product/b12365895?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12365895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

References

e 1. BMS-986189 | PD-1 PD-L1 | 1629665-96-8 | Invivochem [invivochem.com]
e 2. glpbio.com [glpbio.com]

e 3. medchemexpress.com [medchemexpress.com]

e 4. file.medchemexpress.com [file.medchemexpress.com]

« To cite this document: BenchChem. [BMS-986189 Technical Support Center: Solubility and
Formulation Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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